Cas no 1208077-61-5 (4-Bromo-2-methoxy-3-methylaniline)

• Product Name: 4-Bromo-2-methoxy-3-methylaniline
• CAS No: 1208077-61-5
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD12547894
• CID: 4577609
• Update Time: 2025-06-08

4-Bromo-2-methoxy-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxy-3-methylaniline

• MDL： MFCD12547894
• Inchi： 1S/C8H10BrNO/c1-5-6(9)3-4-7(10)8(5)11-2/h3-4H,10H2,1-2H3
• InChI Key： AAKVNFFHLAXJBJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Br)C(C)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Bromo-2-methoxy-3-methylaniline

Introduction to 4-Bromo-2-methoxy-3-methylaniline (CAS No: 1208077-61-5)

4-Bromo-2-methoxy-3-methylaniline, identified by its Chemical Abstracts Service (CAS) number 1208077-61-5, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of aromatic amines, characterized by its bromine substituent and methoxy and methyl groups arranged strategically on the benzene ring. The structural configuration of this molecule imparts unique reactivity, making it a valuable building block for the development of various bioactive molecules.

The bromine atom in 4-Bromo-2-methoxy-3-methylaniline serves as a key functional group, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. This property allows for further derivatization, enabling the synthesis of more complex structures with tailored biological activities. The presence of both methoxy and methyl groups introduces steric and electronic effects that influence the molecule's interactions with biological targets, making it a versatile scaffold for drug discovery efforts.

In recent years, the pharmaceutical industry has shown increasing interest in aromatic amines due to their role as precursors in the synthesis of active pharmaceutical ingredients (APIs). Specifically, 4-Bromo-2-methoxy-3-methylaniline has been explored in the development of small-molecule inhibitors targeting various therapeutic pathways. Its structural features make it particularly suitable for designing compounds that interact with enzymes and receptors involved in metabolic disorders, infectious diseases, and cancer.

One notable application of 4-Bromo-2-methoxy-3-methylaniline is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the core structure of 4-Bromo-2-methoxy-3-methylaniline, researchers have been able to develop novel inhibitors that selectively target specific kinases, thereby reducing side effects and improving therapeutic efficacy. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancerous cells.

Another area where 4-Bromo-2-methoxy-3-methylaniline has found utility is in the development of antimicrobial agents. The growing threat of antibiotic-resistant bacteria has prompted researchers to explore new chemical entities that can disrupt bacterial growth without causing significant toxicity to host cells. The bromine substituent in 4-Bromo-2-methoxy-3-methylaniline allows for modifications that can enhance binding affinity to bacterial enzymes or cell wall components, leading to the development of potent antibiotics. Recent studies have demonstrated that certain derivatives of this compound exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria.

The synthesis of 4-Bromo-2-methoxy-3-methylaniline itself is an intriguing aspect from a chemical perspective. Traditional methods involve multi-step organic transformations starting from readily available aromatic precursors. Advanced synthetic strategies, such as cross-coupling reactions and palladium-catalyzed processes, have been employed to improve yield and selectivity. These methods not only enhance efficiency but also minimize waste, aligning with green chemistry principles. The optimization of synthetic routes to 4-Bromo-2-methoxy-3-methylaniline continues to be an active area of research, with the aim of making its production more sustainable and scalable.

From a computational chemistry standpoint, 4-Bromo-2-methoxy-3-methylaniline has been extensively studied to understand its molecular interactions and pharmacophoric features. Molecular modeling techniques have been used to predict how this compound binds to biological targets at the atomic level. These insights are crucial for rational drug design, allowing chemists to modify the structure of 4-Bromo-2-methoxy-3-methylaniline to enhance its potency and selectivity. Additionally, computational studies have helped identify potential off-target effects, which is essential for ensuring safety in drug development.

The role of 4-Bromo-2-methoxy-3-methylaniline in material science is also emerging as an important area of investigation. Its ability to undergo polymerization or form coordination complexes with metal ions makes it a promising candidate for developing novel materials with unique properties. For example, polymers derived from this compound have shown potential applications in electronic devices due to their conductive properties. Similarly, metal complexes formed with 4-Bromo-2-methoxy-3-methylaniline have been explored for their catalytic activity in various organic transformations.

In conclusion, 4-Bromo-2 methoxy 3 methylaniline CAS No 1208077 61 5 is a multifaceted compound with significant applications across multiple domains including pharmaceuticals antimicrobial agents material science and computational chemistry Its structural features functional groups and reactivity make it a valuable tool for researchers aiming to develop innovative solutions In light of ongoing advancements in synthetic methodologies computational techniques and biological research the future prospects for utilizing compounds like 4 Bromo 2 methoxy 3 methylaniline are both exciting and promising